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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979

Technical Guide: Desisopropylatrazine-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core molecular properties of
Desisopropylatrazine-d5, a deuterated analog of the atrazine metabolite,
desisopropylatrazine. This isotopically labeled compound is crucial for its application as an
internal standard in quantitative analytical studies, particularly in mass spectrometry-based
methods for environmental and biological monitoring of atrazine and its degradation products.

Core Molecular Data

The fundamental molecular and chemical properties of Desisopropylatrazine-d5 are
summarized below. These data are essential for accurate mass spectrometry settings, solution
preparation, and data interpretation.
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Property Value References
Molecular Formula CsH3DsCINs [1112]
Alternate Molecular Formula CsHsCINs [3][4]
Molecular Weight 178.63 g/mol [2][4]
Alternate Molecular Weight 178.64 g/mol [1]

CAS Number 1189961-78-1 [2]

6-Chloro-N2-(ethyl-d5)-1,3,5-
Synonyms L o [2]
triazine-2,4-diamine

Experimental Protocols

Desisopropylatrazine-d5 is primarily utilized as an internal standard in analytical methods to
ensure the accuracy and precision of the quantification of atrazine and its metabolites in
various matrices. Below is a detailed methodology for a typical experimental protocol involving
its use.

Quantification of Atrazine and its Metabolites in Water
Samples by GC/IMS

This protocol outlines a method for the determination of atrazine and its dealkylated
chlorotriazine metabolites in water using gas chromatography/mass selective detection
(GC/MSD).

1. Sample Preparation and Extraction:
o Water samples are buffered to a pH of 10.
e The samples are then partitioned in ethyl acetate.

o A known amount of deuterated internal standard, such as Desisopropylatrazine-d5, is
added to the sample prior to extraction to correct for matrix effects and variations in sample
processing.
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2. Chromatographic Separation:

e The final extract is analyzed using a gas chromatography system equipped with a mass
selective detector.

e The GC is operated in the selected ion monitoring (SIM) mode to enhance sensitivity and
selectivity for the target analytes.

3. Quantification:

» The limit of detection (LOD) for desisopropylatrazine is approximately 0.050 ng, with a limit
of quantification (LOQ) around 0.10 ppb.[5]

o Mean procedural recoveries for desisopropylatrazine are typically high, around 98%, with a
standard deviation of about 16%.[5]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the quantification of atrazine
metabolites using an internal standard.
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Caption: Workflow for Atrazine Metabolite Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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